Spectrophotometric determination of chloramphenicol using orthogonal polynomials

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9871200895

Abstract

A direct spectrophotometric method using combined orthogonal polynomials (PW) for the determination of chloramphenicol in the presence of its alkali-induced degradation products is described. Mixtures of the intact drug with its degradation products were prepared and their absorbances were measured over the wavelength range 248–314 nm. The pW coefficient calculated over this range at 6-nm intervals was found to be reproducible and independent of the degradation products. The proposed method proved to be applicable to monitoring chloramphenicol stability.

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